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What is Known About Dosing and Elimination

The table below summarizes the available information on avutometinib and defactinib relevant to renal

function.

Aspect Avutometinib & Defactinib Combination

Official Dosage
Recommendation

No dosage adjustment provided for patients with renal dysfunction [1].

Available
Pharmacokinetic (PK)
Data

No formal PK study in renal impairment has been conducted; data is labeled
as "not available" [1].

Known Elimination
Pathway

Not explicitly stated for avutometinib. For defactinib, human mass balance

data is unavailable, but a survey of oncology drugs suggests that drugs with
low renal excretion of the unchanged molecule (<10%) may have a lower

priority for dedicated renal studies [2].

Dialysis Data Data not available [1].
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Research and Regulatory Context

The lack of data aligns with broader patterns in oncology drug development. A survey of 29 small-molecule

oncology drugs found that for drugs with low renal excretion (<10% of the unchanged drug in urine), the

impact of renal impairment is often evaluated using alternative methods rather than dedicated

pharmacokinetic studies [2].

Regulatory guidance requires renal studies for drugs with significant renal elimination. When renal excretion

is low, a full study may not be required, and a reduced study in severe impairment can suffice [2]. The

available information suggests avutometinib and defactinib may fall into this category.

Suggested Experimental Approach for Researchers

In the absence of formal data, you can design experiments to fill this knowledge gap. The following diagram

outlines a potential high-level workflow for investigating the pharmacokinetics of avutometinib in renal

impairment.
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Study Objective:
Assess Avutometinib PK

in Renal Impairment

In Vitro & Preclinical Data
(Metabolism, Transporters)

Human Mass Balance Study
(Determine Renal Excretion Fraction)

Fe > 30%?

Conduct Full RI Study
(Mild, Moderate, Severe RI)

 Yes

Consider Reduced Study
(Severe RI only)

or PopPK Analysis

 No

Analyze PK Parameters
(CL, AUC, t½) vs. GFR

Develop Dosing Recommendations

Click to download full resolution via product page

Key Experimental Protocols and Considerations:

Study Design: A dedicated pharmacokinetic study should enroll participants grouped by renal

function, typically categorized using the Chronic Kidney Disease (CKD) staging system (e.g., normal,
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mild, moderate, severe impairment) [3] [2]. A "reduced study" design focusing only on patients with

severe renal impairment or end-stage renal disease (ESRD) may be sufficient if renal excretion is
minimal [2].

Population PK (PopPK) Analysis: As an alternative or supplement, a PopPK analysis can be
integrated into ongoing clinical trials. This method uses sparse PK samples from a large patient

population to quantify the effect of covariates, including estimated glomerular filtration rate (eGFR),
on drug clearance [2].

Key Parameters to Monitor: The primary parameters for comparison are clearance (CL), area
under the curve (AUC), and elimination half-life (t½) across different renal function groups [4] [2]. A

sigmoid Emax model has been used to describe the continuous relationship between molecular
weight and pharmacokinetic alterations for some drugs, which could serve as a reference model [4].

Critical Data for Interpretation: A human mass balance study (often using 14C-radiolabeled drug)
is crucial. It determines the fraction of the drug excreted unchanged in urine (fe), which is the primary

indicator of whether renal impairment is likely to affect the drug's pharmacokinetics [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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